Cas no 1002328-44-0 (3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid)

• Product Name: 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid
• CAS No: 1002328-44-0
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD22683683
• CID: 2620519
• PubChem ID: 23658810
• Update Time: 2025-10-28

3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenyl)propanoic acid
• 4-[3-(Trifluoromethyl)-3H-diazirine-3-yl]benzenepropanoic acid
• E76592
• 3-[4-[3-(trifluoromethyl)diazirin-3-yl]phenyl]propanoic acid
• 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid
• CS-0161247
• 4-(3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL)-BENZENEPROPANOIC ACID
• 3-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}propanoic acid
• 3-(4-(3-(TRIFLUOROMETHYL)DIAZIRIN-3-YL)PHENYL)PROPANOIC ACID
• EN300-25309899
• Z9AGY24PUL
• SCHEMBL17791489
• 1002328-44-0
• 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]-benzenepropanoic acid
• BENZENEPROPANOIC ACID, 4-(3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL)-
• 3-{4-[3-(trifluoromethyl)diazirin-3-yl]phenyl}propanoic acid
• JGDZOJLVEAQZEN-UHFFFAOYSA-N

• MDL： MFCD22683683
• Inchi： 1S/C11H9F3N2O2/c12-11(13,14)10(15-16-10)8-4-1-7(2-5-8)3-6-9(17)18/h1-2,4-5H,3,6H2,(H,17,18)
• InChI Key： JGDZOJLVEAQZEN-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC(=CC=2)CCC(=O)O)N=N1)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62

Additional information on 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid

3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic Acid (CAS No. 1002328-44-0): An Overview

3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid (CAS No. 1002328-44-0) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a diazirine-containing carboxylic acid, is characterized by its distinctive structural features, including a trifluoromethyl-substituted diazirine moiety and a carboxylic acid functional group. These properties make it an ideal candidate for various applications, particularly in the development of photoaffinity probes and targeted drug delivery systems.

The diazirine moiety in 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid is a highly reactive functional group that can be activated by UV light to form a highly reactive carbene intermediate. This intermediate can then form covalent bonds with nearby biomolecules, making it an excellent tool for studying protein-protein interactions and identifying binding partners. The presence of the trifluoromethyl group further enhances the reactivity and stability of the diazirine moiety, making this compound particularly useful in complex biological systems.

In recent years, significant advancements have been made in the use of diazirine-containing compounds for various applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid as a photoaffinity label for mapping protein-protein interactions in living cells. The researchers demonstrated that this compound could be effectively used to identify novel binding partners for specific proteins, providing valuable insights into cellular signaling pathways and potential therapeutic targets.

The carboxylic acid functional group in 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid also plays a crucial role in its applications. This functional group can be readily conjugated to various biomolecules, such as peptides, antibodies, and small molecules, through standard coupling reactions. This versatility allows for the creation of targeted probes and drug delivery systems that can be specifically designed to interact with desired biological targets.

In the context of drug development, 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid has shown promise as a scaffold for designing prodrugs. By incorporating this compound into prodrug designs, researchers can achieve controlled release of active drug molecules at specific sites within the body. This approach can enhance the efficacy and reduce the side effects of therapeutic agents, making it an attractive strategy for developing new drugs.

The synthesis of 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid typically involves multi-step procedures that require careful optimization to ensure high yields and purity. One common synthetic route involves the reaction of a trifluoromethyl-substituted benzene derivative with a diazirine precursor, followed by functionalization to introduce the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its widespread use in research and development.

In addition to its applications in chemical biology and drug development, 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid has also been explored for its potential use in materials science. The unique reactivity of the diazirine moiety makes it suitable for creating cross-linked polymers and other advanced materials with tailored properties. For example, researchers have demonstrated the use of this compound to create photoreactive coatings that can be selectively activated to form robust adhesive layers.

The safety profile of 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid is an important consideration for its practical applications. While the compound is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize any potential risks. Proper storage and handling procedures should be followed to ensure stability and prevent degradation.

In conclusion, 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}propanoic acid (CAS No. 1002328-44-0) is a highly versatile compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features, including the reactive diazirine moiety and carboxylic acid functional group, make it an invaluable tool for studying biological systems and developing new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.